Cas no 105988-28-1 (2-Pyridinesulfenothioicacid)
2-Pyridinesulfenothioicacid structure
Product Name:2-Pyridinesulfenothioicacid
CAS No:105988-28-1
MF:C5H5NS2
MW:143.22989821434
CID:126948
PubChem ID:17933800
Update Time:2025-04-18
2-Pyridinesulfenothioicacid Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyridinesulfenothioicacid
- 2-Pyridinesulfenothioicacid(9CI)
- 137964-36-4
- SCHEMBL35924
- DTXSID80591648
- 2-(disulfanyl)pyridine
- 105988-28-1
- Pyridine-2-dithioperoxol
-
- Inchi: 1S/C5H5NS2/c7-8-5-3-1-2-4-6-5/h1-4,7H
- InChI Key: ROJBIOJYHVAOFT-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CN=1)S
Computed Properties
- Exact Mass: 142.98645
- Monoisotopic Mass: 142.98634151g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 67.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 39.2Ų
Experimental Properties
- PSA: 12.89
2-Pyridinesulfenothioicacid Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
105988-28-1 (2-Pyridinesulfenothioicacid) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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